Cas no 67698-62-8 ((3-Propoxyphenyl)methanol)

(3-Propoxyphenyl)methanol structure
(3-Propoxyphenyl)methanol structure
Product Name:(3-Propoxyphenyl)methanol
CAS No:67698-62-8
MF:C10H14O2
MW:166.216963291168
MDL:MFCD08753027
CID:1085105
PubChem ID:28065663
Update Time:2025-04-20

(3-Propoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Propoxyphenyl)methanol
    • (3-Propoxy)benzyl alcohol
    • 3-(1-Propoxy)benzyl alcohol
    • 3-propoxybenzyl alcohol
    • AG-G-56342
    • Ambcb9071828
    • CTK5C6537
    • SureCN2933175
    • DTXSID00651132
    • SB84933
    • 67698-62-8
    • AKOS000248029
    • SCHEMBL2933175
    • MFCD08753027
    • CS-0362899
    • BS-36240
    • MDL： MFCD08753027
    • Inchi： 1S/C10H14O2/c1-2-6-12-10-5-3-4-9(7-10)8-11/h3-5,7,11H,2,6,8H2,1H3
    • InChI Key： ZEZXJXHYTCWXCZ-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(CO)C=1)CCC

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 278.9±15.0 °C at 760 mmHg
  • Flash Point: 118.8±14.6 °C
  • PSA: 29.46
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-Propoxyphenyl)methanol Security Information

(3-Propoxyphenyl)methanol Pricemore >>

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